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Compound of Interest

Compound Name: 1,6-Dihydroxynaphthalene

Cat. No.: B165171 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

1,6-Dihydroxynaphthalene, tailored for research, scientific, and drug development

professionals. The following procedural steps are designed to ensure a safe laboratory

environment.

Hazard Identification and Classification
1,6-Dihydroxynaphthalene is classified as a hazardous chemical. All personnel should be

familiar with its potential risks before handling.

Hazard Classification GHS Hazard Statement Signal Word

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation Warning

Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye

irritation
Warning

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation
Warning

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 1,6-
Dihydroxynaphthalene to minimize exposure risk.

Protection Type Specification Standard Reference

Eye/Face Protection
Chemical safety goggles or

glasses.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection
Protective gloves and clothing

to prevent skin exposure.
-

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) should be used if

exposure limits are exceeded

or if irritation is experienced.[1]

OSHA 29 CFR 1910.134 or

European Standard EN 149.[1]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the stability and safety of 1,6-
Dihydroxynaphthalene.

Aspect Procedure

Handling

Use only in a well-ventilated area.[1][2] Avoid

the formation and inhalation of dust.[1][2][3]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1][2]

Storage

Keep containers tightly closed in a dry, cool, and

well-ventilated place.[1] Protect from light.[1]

Store locked up.[1][2] Incompatible with strong

oxidizing agents and strong acids.[1]

Emergency and First-Aid Procedures
Immediate and appropriate first-aid measures are essential in the event of exposure.
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Exposure Route First-Aid Measures

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1][2]

If breathing is difficult, give oxygen.[1] If not

breathing, give artificial respiration.[1][2] Call a

POISON CENTER or doctor if you feel unwell.

[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1][2] If skin

irritation occurs, get medical advice/attention.[1]

Take off contaminated clothing and wash it

before reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1][2] Remove contact lenses, if present and

easy to do.[1][2] Continue rinsing for at least 15

minutes.[1][2] If eye irritation persists, get

medical advice/attention.[1]

Ingestion
Do NOT induce vomiting.[1] Rinse mouth with

water.[2][3] Get medical attention.[1]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is necessary to prevent environmental

contamination and ensure safety.
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Plan Component Procedure

Spill Response

Use personal protective equipment.[2][3] Ensure

adequate ventilation.[2][3] Avoid dust formation.

[1][2][3] Sweep up and shovel the material into

suitable, closed containers for disposal.[1][2][4]

Do not let the product enter drains.[2][3]

Waste Disposal

Dispose of contents and containers to an

approved waste disposal plant.[1] This material

is considered hazardous waste.[1] Dispose of

contaminated gloves after use in accordance

with applicable laws and good laboratory

practices.[4]

Experimental Workflow
The following diagram illustrates the standard operational workflow for handling 1,6-
Dihydroxynaphthalene in a laboratory setting.
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Caption: Workflow for Handling 1,6-Dihydroxynaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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